Transiently responsive protein–polymer conjugates via a ‘grafting-from’ RAFT approach for intracellular co-delivery of proteins and immune-modulators†

Chemical Communications Pub Date: 2015-07-13 DOI: 10.1039/C5CC04809E

Abstract

We report on transiently responsive protein–polymer conjugates that temporarily change their protein conformation from the soluble to the particle-like state. ‘Grafting-from’ RAFT polymerization of a dioxolane-containing acrylamide with a protein macroCTA is used to design polymer–protein conjugates that self-assemble into nanoparticles at physiological temperature and pH. Acid triggered hydrolysis of the dioxolane units into diol moeities rendered the conjugates fully water soluble irrespective of temperature.

Graphical abstract: Transiently responsive protein–polymer conjugates via a ‘grafting-from’ RAFT approach for intracellular co-delivery of proteins and immune-modulators
Recommended Literature